1,3-Dibromo-1,1,3-trifluoropropane

• IUPAC Name: 1,3-dibromo-1,1,3-trifluoropropane
• InChI: InChI=1S/C3H3Br2F3/c4-2(6)1-3(5,7)8/h2H,1H2
• InChI Key: KUGXARLZCNNOIV-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)Br)C(F)(F)Br
• Molecular Formula: C3H3Br2F3
• DSSTOX Substance ID: DTXSID00663098
• Molecular Weight: 255.86 g/mol
• CAS RN: 460-60-6

Description

1,3-Dibromo-1,1,3-trifluoropropane is a chemical compound with the molecular formula C3H3Br2F3. It has a molecular weight of 255.86.

Molecular Structure Analysis

The molecular structure of 1,3-Dibromo-1,1,3-trifluoropropane consists of a three-carbon backbone with bromine atoms attached to the first and third carbons and three fluorine atoms attached to the second carbon.

Scientific Research Applications

Pyrolysis and Chemical Synthesis

1,3-Dibromo-1,1,3-trifluoropropane plays a role in the synthesis of various chemicals. For instance, its pyrolysis over activated charcoal yields 3-bromo-1,1,3,3-tetrafluoropropene, a compound with potential applications in chemical synthesis. Further free-radical bromination of this propene leads to 1,2,3-tribromo-1,1,3,3-tetrafluoropropane, which upon treatment with aqueous potash provides 2,3-dibromo-1,1,3,3-tetrafluoropropene. This process demonstrates the compound's role in complex synthetic pathways for producing specialized chemicals (Banks et al., 1969).

Glycosidic Bond Formation

1,3-Dibromo-1,1,3-trifluoropropane, when used as a promoter, can activate thioglycosides for glycosidic bond formation. This suggests its utility in carbohydrate chemistry and drug discovery, where such bonds are pivotal (Xu et al., 2017).

Vibrational Spectra and Molecular Structure

Studies on the vibrational spectra and molecular structure of compounds including 1,3-dibromo-1,1,3-trifluoropropane are critical in understanding the physical properties and reactivity of these compounds. This knowledge is valuable for applications in materials science and molecular engineering (Thorbjornsrud et al., 1973).

Nuclear Magnetic Resonance Spectroscopy

1,3-Dibromo-1,1,3-trifluoropropane is also significant in the field of nuclear magnetic resonance spectroscopy. Its study helps in understanding the conformational equilibria and rates of conformational interconversion of halogenated ethanes, which is crucial for the design of new molecules in organic chemistry and drug development (Weigert et al., 1970).

Synthesis of Thiazoles and Dienes

The compound has been used as a synthon in the preparation of thiazoles, which are significant in drug discovery. It allows for the introduction of bromodifluoromethyl groups into molecules, broadening the range of possible chemical transformations (Colella et al., 2018). Additionally, it has been utilized in the palladium-catalyzed synthesis of 1,3-diynes, showcasing its versatility in organic synthesis (Shen & Thomas, 2000).